Cas no 212556-43-9 (1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate)

1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate is a fluorinated alkyl sulfonate ester with significant utility in organic synthesis. Its key advantages include high reactivity as a triflate ester, making it an effective alkylating or triflylating agent in nucleophilic substitution reactions. The presence of trifluoromethyl groups enhances its stability and electrophilicity, facilitating efficient transformations under mild conditions. This compound is particularly valuable in the preparation of fluorinated intermediates, contributing to the development of pharmaceuticals, agrochemicals, and advanced materials. Its well-defined structure and consistent performance ensure reproducibility in synthetic applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.

1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate structure

212556-43-9 structure

Product Name:1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate

CAS No:212556-43-9

MF:C₄H₄F₆O₃S

MW:246.12818145752

CID:2466046

PubChem ID:57445280

Update Time:2025-05-27

1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- Trifluoromethanesulfonic acid 2,2,2-trifluoro-1-methylethyl ester
- 1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate
- CCCKOEYCRHBDDH-UHFFFAOYSA-N
- BCP20961
- NE25786
- 2,2,2-Trifluoro-1-methylethyl trifluoromethanesulfonate
- trifluoro-methanesulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester
- Trifluoromethanesulfonic acid 1-methyl-2,2,2-trifluoroethyl ester
- rac-trifluoro-methanesulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester
- 1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate
- Inchi： 1S/C4H4F6O3S/c1-2(3(5,6)7)13-14(11,12)4(8,9)10/h2H,1H3
- InChI Key： CCCKOEYCRHBDDH-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC(C)C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 282
Topological Polar Surface Area: 51.8

Experimental Properties

Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 122.8±40.0 ºC (760 Torr),
Flash Point: 28.1±27.3 ºC,
Solubility: Very slightly soluble (0.12 g/l) (25 º C),

1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM328377-1g	1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9	95%	1g	$653	2023-02-02
eNovation Chemicals LLC	Y1248704-1g	1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9	95%	1g	$260	2024-06-06
eNovation Chemicals LLC	Y1248704-5g	1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9	95%	5g	$625	2024-06-06
eNovation Chemicals LLC	Y1248704-25g	1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9	95%	25g	$1920	2024-06-06
Chemenu	CM328377-1g	1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9	95%	1g	$653	2021-08-18
TRC	B594210-10mg	1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9		10mg	$ 70.00	2022-06-07
TRC	B594210-50mg	1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9		50mg	$ 230.00	2022-06-07
TRC	B594210-100mg	1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9		100mg	$ 340.00	2022-06-07
Enamine	EN300-105858-0.05g	1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9	95%	0.05g	$27.0	2023-10-28
Enamine	EN300-105858-0.1g	1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate	212556-43-9	95%	0.1g	$41.0	2023-10-28